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Compound of Interest

Compound Name: Fluoromethyl Phenyl Sulfone

Cat. No.: B1334156 Get Quote

An In-depth Technical Guide to Fluoromethyl
Phenyl Sulfone
For researchers, scientists, and professionals in drug development, fluoromethyl phenyl
sulfone stands as a significant reagent and intermediate. This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and applications, with a focus on

detailed experimental protocols and data presentation.

Chemical Structure and Formula
Fluoromethyl phenyl sulfone, a versatile organic compound, is characterized by a phenyl

group and a fluoromethyl group attached to a sulfonyl functional group.[1] Its chemical structure

and formula are fundamental to its reactivity and utility in organic synthesis.

Chemical Formula: C₇H₇FO₂S[2][3][4][5]

Molecular Weight: 174.19 g/mol [2][4][5]

Synonyms: Fluoromethylsulfonylbenzene, Phenyl Fluoromethyl Sulfone, Benzene,

[(fluoromethyl)sulfonyl]-[1][2][5][6]

CAS Number: 20808-12-2[1][2][4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1334156?utm_src=pdf-interest
https://www.benchchem.com/product/b1334156?utm_src=pdf-body
https://www.benchchem.com/product/b1334156?utm_src=pdf-body
https://www.benchchem.com/product/b1334156?utm_src=pdf-body
https://cymitquimica.com/cas/20808-12-2/
https://www.chemimpex.com/products/42384
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7230066.htm
https://www.calpaclab.com/fluoromethyl-phenyl-sulfone-min-98-1-gram/ala-f156766-1g
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7230066.aspx
https://www.chemimpex.com/products/42384
https://www.calpaclab.com/fluoromethyl-phenyl-sulfone-min-98-1-gram/ala-f156766-1g
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7230066.aspx
https://cymitquimica.com/cas/20808-12-2/
https://www.chemimpex.com/products/42384
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7230066.aspx
https://www.chemwhat.com/fluoromethyl-phenyl-sulfone-cas-20808-12-2/
https://cymitquimica.com/cas/20808-12-2/
https://www.chemimpex.com/products/42384
https://www.calpaclab.com/fluoromethyl-phenyl-sulfone-min-98-1-gram/ala-f156766-1g
https://www.chemwhat.com/fluoromethyl-phenyl-sulfone-cas-20808-12-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The presence of the fluoromethyl group significantly influences the compound's properties,

contributing to increased lipophilicity, which is a valuable characteristic in drug design.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of fluoromethyl phenyl sulfone is

presented in the table below, offering a quick reference for laboratory use.

Property Value References

Appearance
White to off-white

powder/crystalline solid
[1][2]

Melting Point 51 - 55 °C [2]

Solubility

Soluble in organic solvents like

acetone and dichloromethane;

limited solubility in water.

[1]

Purity ≥ 98% (GC) [2]

Synthesis of Fluoromethyl Phenyl Sulfone
The synthesis of fluoromethyl phenyl sulfone is a well-documented two-step process. The

first step involves the synthesis of fluoromethyl phenyl sulfide, which is then oxidized in the

second step to yield the final product.[7][8]

Experimental Protocol: Two-Step Synthesis
Step 1: Synthesis of Fluoromethyl Phenyl Sulfide

This initial step involves the reaction of methyl phenyl sulfoxide with diethylaminosulfur

trifluoride (DAST).[7][8]

Materials:

Methyl phenyl sulfoxide

Chloroform
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Diethylaminosulfur trifluoride (DAST)

Antimony trichloride

Saturated aqueous sodium bicarbonate

Sodium hydroxide

Saturated aqueous sodium chloride

Potassium carbonate

Procedure:

In a three-necked round-bottomed flask, dissolve methyl phenyl sulfoxide in chloroform.[7]

[8]

Cool the mixture in a water bath.[7][8]

Add DAST, followed by a catalytic amount of antimony trichloride.[7][8]

Stir the reaction mixture under an argon atmosphere. An exothermic reaction will be

observed.[7][8]

Quench the reaction by slowly pouring the mixture into an ice-cold saturated aqueous

solution of sodium bicarbonate and sodium hydroxide.[7][8]

Separate the organic layer and extract the aqueous layer with additional chloroform.[7][8]

Combine the organic layers, wash with saturated aqueous sodium bicarbonate and

saturated aqueous sodium chloride, and then dry over potassium carbonate.[7][8]

Remove the chloroform via rotary evaporation to yield crude fluoromethyl phenyl sulfide as

a yellow-orange oil, which should be used immediately in the next step.[8]

Step 2: Oxidation to Fluoromethyl Phenyl Sulfone

The crude fluoromethyl phenyl sulfide is oxidized using Oxone® (potassium

peroxymonosulfate).[7][8]
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Materials:

Crude fluoromethyl phenyl sulfide

Methanol

Oxone® (potassium peroxymonosulfate)

Water

Methylene chloride

Magnesium sulfate

Hexane

Procedure:

In a three-necked round-bottomed flask, prepare a slurry of Oxone® in water and cool it to

5°C.[7][8]

Add a solution of crude fluoromethyl phenyl sulfide in methanol to the slurry in a slow

stream.[7][8]

Stir the reaction mixture at room temperature for 4 hours.[7][8]

Remove the methanol using a rotary evaporator.[7][8]

Extract the remaining aqueous solution with methylene chloride.[7][8]

Dry the combined organic layers over magnesium sulfate, filter, and concentrate.[7][8]

The crude product is a solid white mass.[8] Recrystallize from hot hexane to obtain pure

white crystals of fluoromethyl phenyl sulfone.[8]

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://orgsyn.org/demo.aspx?prep=cv9p0446
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
http://orgsyn.org/demo.aspx?prep=cv9p0446
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
http://orgsyn.org/demo.aspx?prep=cv9p0446
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
http://orgsyn.org/demo.aspx?prep=cv9p0446
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
http://orgsyn.org/demo.aspx?prep=cv9p0446
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
http://orgsyn.org/demo.aspx?prep=cv9p0446
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
https://www.benchchem.com/product/b1334156?utm_src=pdf-body
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15727.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Phenyl Sulfoxide Fluoromethyl Phenyl Sulfide (Crude) Fluorination 

DAST, SbCl3
Chloroform

Fluoromethyl Phenyl Sulfone (Crude)

 Oxidation 

Oxone®
Methanol/Water

Pure Fluoromethyl Phenyl Sulfone
 Purification 

Recrystallization
(Hexane)

Click to download full resolution via product page

Caption: Workflow for the synthesis of fluoromethyl phenyl sulfone.

Applications in Research and Development
Fluoromethyl phenyl sulfone is a valuable reagent in organic synthesis, primarily for the

introduction of the fluoromethyl group into various molecules.[9] This has significant

implications in the fields of pharmaceutical and agrochemical development.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including anti-inflammatory and anti-cancer agents.[2] The incorporation of

the fluoromethyl group can enhance the therapeutic efficacy of drug candidates.[2]

Agrochemicals: The compound is utilized in the formulation of agrochemicals for pest control.

[2]

Fluoroalkene Synthesis: It is a key reagent for the preparation of fluoroalkenes from aromatic

and aliphatic aldehydes.[7]

Nucleophilic Monofluoromethylation: It is used as a nucleophilic monofluoromethylation

reagent for the synthesis of fluoromethyl alcohols and amines.[3]
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Materials Science: It is employed in the development of advanced polymers and coatings to

improve thermal stability and chemical resistance.[2]

Logical Relationship of Applications
The core utility of fluoromethyl phenyl sulfone stems from its ability to act as a

monofluoromethylating agent, which leads to its diverse applications.

Fluoromethyl Phenyl Sulfone
(Monofluoromethylating Agent)

Pharmaceutical Synthesis
(e.g., Anti-cancer, Anti-inflammatory)

Agrochemical Formulation
(e.g., Pest Control)

Materials Science
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(e.g., Fluoroalkenes, Fluoromethyl Alcohols/Amines)
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Caption: Applications derived from fluoromethyl phenyl sulfone's core function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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